Cas no 2228604-90-6 (1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol)

• Product Name: 1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol
• CAS No: 2228604-90-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6029849
• PubChem ID: 165881941
• Update Time: 2025-07-19

1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol
• 2228604-90-6
• EN300-1831611

• Inchi： 1S/C10H21NO/c1-10(2)4-3-8(6-10)5-9(12)7-11/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： GSBANZDKBBPLEG-UHFFFAOYSA-N
• SMILES： OC(CN)CC1CCC(C)(C)C1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol

Comprehensive Overview of 1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol (CAS No. 2228604-90-6)

1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol (CAS No. 2228604-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclopentyl core with dimethyl substitutions, coupled with an amino and hydroxyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern therapeutics.

In recent years, the demand for cyclopentane-based compounds like 1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol has surged, driven by their role in developing central nervous system (CNS) drugs. This aligns with the growing focus on neurodegenerative diseases and mental health, which are frequently searched topics in scientific and medical communities. The compound’s stereochemistry and chiral centers also make it a valuable candidate for asymmetric synthesis, a technique widely discussed in green chemistry forums.

The synthesis of CAS No. 2228604-90-6 often involves multi-step organic reactions, including reductive amination and epoxide ring-opening, which are critical for achieving high enantiomeric purity. These methods are frequently explored in patent literature and academic journals, reflecting the compound’s industrial relevance. Additionally, its lipophilicity and hydrogen-bonding capacity are key factors in optimizing drug bioavailability, a recurring theme in pharmacokinetic studies.

From an SEO perspective, queries such as "1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol uses" or "CAS 2228604-90-6 synthesis" highlight user interest in practical applications and synthetic routes. Addressing these, the compound’s utility extends to peptide mimetics and small-molecule inhibitors, areas gaining traction in cancer research and immunotherapy. Its structural analogs are also investigated for anti-inflammatory properties, linking it to trending health discussions.

Quality control of 1-amino-3-(3,3-dimethylcyclopentyl)propan-2-ol relies on advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). This aligns with the increasing emphasis on regulatory compliance in chemical production, a topic dominating industry webinars and scientific conferences. Furthermore, the compound’s stability under various pH conditions makes it suitable for formulation studies, another high-search-volume subject.

In conclusion, CAS No. 2228604-90-6 represents a promising scaffold in medicinal chemistry, bridging gaps between organic synthesis and therapeutic innovation. Its relevance to drug design and material science ensures sustained interest, while its alignment with AI-driven molecular modeling trends positions it at the forefront of cutting-edge research. For researchers and industry professionals, understanding this compound’s potential is essential in navigating the evolving landscape of bioactive molecules.